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Compound of Interest

Compound Name: Acid Brown 425

Cat. No.: B1168376

This guide provides best practices, troubleshooting, and frequently asked questions regarding
the safe disposal of waste containing Acid Brown 425 (CAS No: 119509-49-8). The
information is intended for researchers, scientists, and drug development professionals.

Disclaimer: This document provides general guidance. Always prioritize your institution's
Environmental Health and Safety (EHS) protocols and consult the official Safety Data Sheet
(SDS) for Acid Brown 425 before handling or disposing of waste. Regulations can vary by
location.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is Acid Brown 425 and what are its primary hazards?

Acid Brown 425 is a brown, powdered solid classified as an azo metal complex dye.[3] It is
soluble in water (40 g/L at 60°C) and is primarily used for dyeing textiles (wool, silk, nylon),
leather, and paper.[4][5][6][7] According to available Safety Data Sheets (SDS), Acid Brown
425 is considered non-toxic and non-hazardous, with a low acute oral toxicity (LD50/oral/rat:
>2000 mg/kg).[4] It is not reported to be a primary skin or mucous membrane irritant.[4]
However, users should always avoid direct contact and inhalation of dust by using appropriate
personal protective equipment.[4][8]

Q2: Is waste containing Acid Brown 425 considered regulated hazardous waste?
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Based on the available SDS, Acid Brown 425 itself is not classified as a hazardous chemical.
[4] However, waste is regulated based on its characteristics (ignitability, corrosivity, reactivity,
toxicity) and composition.[9] If your Acid Brown 425 waste is mixed with regulated solvents or
exhibits hazardous characteristics (e.g., it is in a highly acidic solution, making it corrosive), it
must be managed as hazardous waste according to regulations like the Resource
Conservation and Recovery Act (RCRA) in the United States.[1][9]

Q3: What is the first step for managing Acid Brown 425 waste in the lab?

The first and most critical step is waste segregation at the point of generation.[9]

o Collect: Collect waste in a designated, chemically compatible container.[1][10] Plastic
containers are often preferred.[1]

o Label: Clearly label the container with its full chemical contents, including "Acid Brown 425,"
concentrations, and any other components (e.g., "Aqueous solution of Acid Brown 425 in
1M Hydrochloric Acid").

o Store: Keep the waste container closed and store it in a designated satellite accumulation
area within the lab, which must be at or near the point of generation.[1][11]

Q4: Can | dispose of aqueous solutions of Acid Brown 425 down the drain?

No. Even though the dye itself has low toxicity, disposal of dyes and other chemicals down the
sanitary sewer is broadly prohibited by laboratory safety standards and environmental
regulations.[9][12] Azo dyes are known environmental pollutants that are resistant to
biodegradation and can harm aquatic ecosystems.[13][14] All chemical waste, including dye
solutions, should be collected for proper disposal through your institution's EHS department.

Q5: What are the officially recommended disposal methods for Acid Brown 425?

The SDS for Acid Brown 425 recommends the following methods in order of preference[4]:

e Recycle or Rework: If feasible within your process.

« Incineration: Burn the material at an authorized and licensed hazardous waste facility.
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o Treatment: Process the waste at an acceptable waste treatment facility.

For a research laboratory, this means collecting the waste for pickup by your institution's EHS
office, which will consolidate it for transport to a licensed disposal facility.[1][15]

Data Summary Tables

Table 1: Properties of Acid Brown 425

Property Value Source

CAS Number 119509-49-8 [31[4][16][17]
Chemical Class Azo Metal Complex [3]

Physical Form Brown Powder [31[4]
Molecular Weight 456.43 g/mol [7]

Water Solubility 40 g/L (at 60°C) [4107]

Bulk Density 450 - 500 kg/m 3 [4107]

| Acute Oral Toxicity | LD50 > 2000 mg/kg (Rat) [[4] |

Table 2: Personal Protective Equipment (PPE) for Handling Acid Brown 425 Waste

Protection Type Recommended Equipment  Rationale & Source

_ Safety glasses with side- Protects against splashes
Eye Protection .
shields or goggles. and dust.[4][8]

Chemically compatible gloves Avoids direct skin contact.[4][8]
(e.g., Nitrile). [12]

Hand Protection

_ Prevents contamination of
Body Protection Standard laboratory coat. )
personal clothing.[12][18]

| Respiratory | Use in a well-ventilated area. An approved dust respirator is needed if dustiness
is excessive. | Avoids inhalation of dye particles.[4][8] |
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Visual Guides (Diagrams)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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425-waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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